Cas no 2287280-51-5 (6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole)

• Product Name: 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287280-51-5
• MF: C₉H₉ClFN₃O₂S
• MW: 277.703062772751
• CID: 5974785
• PubChem ID: 165743547
• Update Time: 2025-07-18

6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole
• EN300-6749634
• 2287280-51-5

• Inchi： 1S/C9H9ClFN3O2S/c1-17(15,16)3-2-14-9-4-6(10)7(11)5-8(9)12-13-14/h4-5H,2-3H2,1H3
• InChI Key： VDCIUKKFELIJHP-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N(CCS(C)(=O)=O)N=N2)F

Computed Properties

• Exact Mass: 277.0088036g/mol
• Monoisotopic Mass: 277.0088036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.2Ų

Additional information on 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole

Professional Introduction to Compound with CAS No. 2287280-51-5 and Product Name: 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole

The compound with the CAS number 2287280-51-5 and the product name 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzotriazole class, which has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro group at the 6-position, a fluoro substituent at the 5-position, and a 2-methanesulfonylethyl side chain at the 1-position, contribute to its unique chemical properties and biological activities.

Recent research in the field of benzotriazole derivatives has highlighted their potential as scaffolds for the development of novel therapeutic agents. The 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole compound exhibits promising pharmacological properties that make it a valuable candidate for further investigation. Specifically, studies have demonstrated its efficacy in inhibiting various enzymatic targets associated with inflammatory and infectious diseases. The chloro and fluoro substituents are known to enhance the metabolic stability and binding affinity of small molecules, making this compound an attractive lead for drug discovery.

The synthesis of 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 2-methanesulfonylethyl group at the 1-position of the benzotriazole core is particularly challenging due to its steric bulk and sensitivity to hydrolysis. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies, have been employed to achieve this transformation efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

In terms of biological activity, preliminary in vitro studies have shown that 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole exhibits significant inhibitory effects on several key enzymes implicated in disease pathways. For instance, it has demonstrated potent activity against cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis and play a crucial role in inflammation. Additionally, this compound has shown promise in inhibiting kinases that are aberrantly expressed in various cancers, suggesting its potential as an anti-cancer agent. The dual inhibitory activity makes it a particularly interesting candidate for therapeutic intervention.

The structural features of 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole also contribute to its favorable pharmacokinetic properties. The presence of both lipophilic and hydrophilic moieties enhances its solubility in both aqueous and organic environments, facilitating absorption and distribution within biological systems. Furthermore, the electronic distribution across the molecule influences its metabolic stability and binding interactions with biological targets. Computational modeling studies have been instrumental in understanding these interactions at a molecular level, providing insights into how modifications can further optimize its pharmacological profile.

Current research efforts are focused on evaluating the in vivo efficacy and safety profile of 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole through preclinical studies. Animal models have been employed to assess its therapeutic potential in conditions such as inflammation and cancer. Preliminary results are encouraging, showing that this compound can effectively modulate disease pathways without significant side effects. These findings support further development towards clinical trials where it could potentially address unmet medical needs.

The significance of this compound extends beyond its immediate therapeutic applications. It serves as a valuable building block for exploring novel analogs with enhanced properties through structure-based drug design approaches. By systematically modifying specific functional groups within the benzotriazole core, researchers can generate libraries of derivatives with tailored pharmacological activities. This strategy leverages the known bioactivity of benzotriazole scaffolds while introducing new chemical diversity to expand therapeutic opportunities.

As our understanding of disease mechanisms continues to evolve, compounds like 6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole will play an increasingly important role in developing next-generation therapeutics. The integration of synthetic chemistry expertise with computational biology and medicinal chemistry principles enables more efficient discovery processes. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.

In conclusion,6-chloro-5-fluoro-1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole represents a promising advancement in pharmaceutical chemistry with significant potential for treating various diseases. Its unique structural features contribute to its biological activity while ensuring favorable pharmacokinetic properties through careful molecular design. Ongoing research efforts aim to fully realize its therapeutic potential by advancing through preclinical evaluations towards clinical applications where it could make meaningful contributions to patient care.